Cas no 1805192-26-0 (2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride)

2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride is a highly reactive acyl chloride derivative with a pyridine core functionalized by chloromethyl, trifluoromethoxy, and trifluoromethyl groups. Its key advantages include its versatility as an intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing trifluoromethyl and trifluoromethoxy motifs, which enhance metabolic stability and lipophilicity in target molecules. The presence of both acyl chloride and chloromethyl groups allows for selective derivatization, enabling the construction of complex heterocyclic frameworks. Its electron-withdrawing substituents further facilitate nucleophilic substitution reactions, making it valuable for precision chemical modifications. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride structure
1805192-26-0 structure
Product Name:2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride
CAS No:1805192-26-0
MF:C9H3Cl2F6NO2
MW:342.022041559219
CID:4847400
Update Time:2025-05-20

2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride
    • Inchi: 1S/C9H3Cl2F6NO2/c10-2-4-6(8(12,13)14)5(20-9(15,16)17)1-3(18-4)7(11)19/h1H,2H2
    • InChI Key: CXRPENCOBVJZAR-UHFFFAOYSA-N
    • SMILES: ClCC1C(C(F)(F)F)=C(C=C(C(=O)Cl)N=1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 361
  • XLogP3: 4.2
  • Topological Polar Surface Area: 39.2

2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029076969-1g
2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride
1805192-26-0 97%
1g
$1,504.90 2022-04-01

Additional information on 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride

2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1805192-26-0): An Overview

2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1805192-26-0) is a highly specialized compound with a unique molecular structure and a wide range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its complex functional groups, including a chloromethyl group, a trifluoromethoxy group, and a trifluoromethyl group, all attached to a pyridine ring. The presence of these functional groups imparts specific chemical and physical properties that make it an attractive candidate for various research and development activities.

The chloromethyl group in the molecule is known for its reactivity and ability to form stable covalent bonds with other functional groups. This property makes it useful in the synthesis of complex organic molecules, particularly in the development of novel pharmaceutical agents. The trifluoromethoxy and trifluoromethyl groups, on the other hand, contribute to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design and development.

Recent studies have highlighted the potential of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride in the synthesis of new drug candidates. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a novel class of antiviral agents. The researchers found that the presence of the trifluoromethoxy group significantly enhanced the antiviral activity of the final product, demonstrating the importance of this functional group in drug efficacy.

In addition to its applications in pharmaceuticals, 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride has also shown promise in agrochemical research. A 2020 study published in the Pest Management Science journal explored its use as an intermediate in the synthesis of new pesticides. The study found that compounds derived from this intermediate exhibited high efficacy against various pests while maintaining low toxicity to non-target organisms, making them suitable for use in sustainable agriculture practices.

The physical properties of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride are also noteworthy. It is a solid at room temperature with a melting point ranging from 75°C to 78°C. Its solubility in common organic solvents such as dichloromethane and acetone makes it easy to handle and process in laboratory settings. The compound is stable under normal storage conditions but should be protected from moisture and high temperatures to prevent degradation.

In terms of safety, 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride should be handled with care due to its reactivity and potential for forming hazardous by-products during chemical reactions. Appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound. Additionally, it is important to follow all relevant safety guidelines and regulations to ensure safe handling and disposal.

The synthesis of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride involves several steps, each requiring precise control over reaction conditions. A typical synthetic route involves the reaction of 4-trifluoromethoxy-3-trifluoromethylpyridine with chloroacetyl chloride in the presence of a suitable base such as triethylamine. The resulting intermediate is then further modified to introduce additional functional groups as needed.

One of the key challenges in synthesizing this compound is achieving high yields while maintaining product purity. Recent advancements in synthetic methods have led to more efficient and cost-effective processes. For example, a 2019 study published in the Tetrahedron Letters described an optimized synthetic route that achieved yields exceeding 90% with minimal side products. This improvement has significant implications for large-scale production and commercialization efforts.

The potential applications of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride extend beyond pharmaceuticals and agrochemicals into materials science. Its unique combination of functional groups makes it an attractive candidate for use in polymer chemistry, where it can be incorporated into polymer chains to enhance their thermal stability and mechanical properties. A 2018 study published in the Journal of Polymer Science demonstrated that polymers containing this compound exhibited improved thermal stability compared to traditional polymers.

In conclusion, 2-(Chloromethyl)-4-(trifluoromethoxy)-3-trifluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1805192-26-0) is a versatile compound with significant potential across multiple fields. Its unique molecular structure and functional groups make it an invaluable tool for researchers working on new drug candidates, pesticides, and advanced materials. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is likely to play an increasingly important role in scientific advancements.

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